Cas no 1251593-74-4 (N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide)

N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide is a synthetic organic compound featuring a multi-substituted imidazole core linked to aromatic amide and carboxamide functionalities. Its structural complexity, including chloro, methyl, and dimethoxy substituents, suggests potential utility in medicinal chemistry or biochemical research, particularly as a scaffold for enzyme inhibition or receptor modulation. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups may enhance binding selectivity in target interactions. The compound’s imidazole-carboxamide backbone is conducive to hydrogen bonding, while the aromatic systems contribute to hydrophobic interactions, making it a candidate for probing structure-activity relationships in drug discovery or mechanistic studies.

N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide structure

1251593-74-4 structure

Product Name:N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide

CAS No:1251593-74-4

MF:C₂₇H₂₅ClN₄O₄

MW:504.964805364609

CID:5345544

Update Time:2025-08-05

N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Chloro-4-methylphenyl)-1-[[4-[(3,4-dimethoxybenzoyl)amino]phenyl]methyl]-1H-imidazole-4-carboxamide
- N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide
- Inchi： 1S/C27H25ClN4O4/c1-17-4-10-22(21(28)12-17)31-27(34)23-15-32(16-29-23)14-18-5-8-20(9-6-18)30-26(33)19-7-11-24(35-2)25(13-19)36-3/h4-13,15-16H,14H2,1-3H3,(H,30,33)(H,31,34)
- InChI Key： WWPRCHKFPCHZMJ-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=C(OC)C(OC)=C3)C=C2)C=C(C(NC2=CC=C(C)C=C2Cl)=O)N=1

Experimental Properties

Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 597.4±50.0 °C(Predicted)
pka: 11.19±0.70(Predicted)

N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3407-3229-2μmol	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	2μmol	$57.0	2023-09-10
Life Chemicals	F3407-3229-5μmol	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	5μmol	$63.0	2023-09-10
Life Chemicals	F3407-3229-10μmol	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	10μmol	$69.0	2023-09-10
Life Chemicals	F3407-3229-20μmol	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	20μmol	$79.0	2023-09-10
Life Chemicals	F3407-3229-1mg	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	1mg	$54.0	2023-09-10
Life Chemicals	F3407-3229-2mg	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	2mg	$59.0	2023-09-10
Life Chemicals	F3407-3229-3mg	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	3mg	$63.0	2023-09-10
Life Chemicals	F3407-3229-4mg	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	4mg	$66.0	2023-09-10
Life Chemicals	F3407-3229-5mg	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	5mg	$69.0	2023-09-10
Life Chemicals	F3407-3229-10mg	N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide	1251593-74-4	10mg	$79.0	2023-09-10

N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide

Research Brief on N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide (CAS: 1251593-74-4)

In recent years, the compound N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide (CAS: 1251593-74-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and unique pharmacological properties, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.

The primary focus of recent studies has been on the compound's mechanism of action and its potential as a targeted therapeutic agent. Preliminary research indicates that this molecule exhibits inhibitory activity against specific kinase pathways, which are often dysregulated in various cancers. In vitro and in vivo experiments have demonstrated its efficacy in suppressing tumor growth, particularly in models of breast and lung cancer. These findings suggest that CAS: 1251593-74-4 could serve as a promising candidate for further drug development.

One of the key advantages of this compound lies in its selectivity profile. Unlike many kinase inhibitors that suffer from off-target effects, N-(2-chloro-4-methylphenyl)-1-{[4-(3,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide shows a high degree of specificity for its intended targets. This characteristic not only enhances its therapeutic potential but also reduces the likelihood of adverse side effects, a critical consideration in oncology drug development.

Recent structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of the compound's activity. Researchers have identified that the dimethoxybenzamido moiety plays a crucial role in binding affinity, while the chloro-methylphenyl group contributes to metabolic stability. These findings are informing ongoing medicinal chemistry efforts to optimize the compound's pharmacokinetic properties.

From a formulation perspective, challenges remain in improving the compound's aqueous solubility, which currently limits its bioavailability. Several research groups are exploring various prodrug strategies and nanoparticle delivery systems to address this issue. Preliminary results from these formulation studies show promise in enhancing the compound's therapeutic index.

Looking ahead, the research community anticipates that clinical trials for this compound may begin within the next 2-3 years, pending successful completion of preclinical toxicology studies. The unique combination of target specificity and demonstrated efficacy positions CAS: 1251593-74-4 as a potentially valuable addition to the arsenal of targeted cancer therapies. Continued research efforts will focus on expanding its therapeutic applications and optimizing its clinical performance.